Cas no 827032-76-8 (3-hydroxycyclobutane-1,1-dicarboxylic acid)

• Product Name: 3-hydroxycyclobutane-1,1-dicarboxylic acid
• CAS No: 827032-76-8
• MF: C₆H₈O₅
• MW: 160.124722480774
• MDL: MFCD20639601
• CID: 686125
• PubChem ID: 12132756
• Update Time: 2025-06-08

3-hydroxycyclobutane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3-hydroxy-
• 3-hydroxycyclobutane-1,1-dicarboxylic acid
• 3-hydroxy-1,1-cyclobutanedicarboxylic acid
• LS-12448
• SCHEMBL5203259
• DTXSID20478207
• 3-hydroxycyclobutane-1,1-dicarboxylicacid
• SY324035
• 827032-76-8
• CS-0255111
• 3-hydroxy-cyclobutane-1,1-dicarboxylic acid
• MFCD20639601
• F71039
• AKOS040766405
• ALBB-033091

• MDL： MFCD20639601
• Inchi： 1S/C6H8O5/c7-3-1-6(2-3,4(8)9)5(10)11/h3,7H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： ZLPNWTJXLKERCL-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C(=O)O)C1

Computed Properties

• Exact Mass: 160.03717335g/mol
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-hydroxycyclobutane-1,1-dicarboxylic acid

3-Hydroxycyclobutane-1,1-dicarboxylic Acid: A Comprehensive Overview

3-Hydroxycyclobutane-1,1-dicarboxylic acid (CAS No. 827032-76-8) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclobutane ring structure with a hydroxyl group and two carboxylic acid functionalities, making it a versatile building block for the synthesis of more complex molecules.

The molecular formula of 3-hydroxycyclobutane-1,1-dicarboxylic acid is C₆H₈O₅, and its molecular weight is approximately 152.12 g/mol. The compound's structure can be represented as:

The physical properties of 3-hydroxycyclobutane-1,1-dicarboxylic acid include a melting point of around 200°C and a solubility in water and polar organic solvents such as methanol and ethanol. These properties make it suitable for various synthetic reactions and analytical techniques.

In the realm of pharmaceutical research, 3-hydroxycyclobutane-1,1-dicarboxylic acid has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models.

Beyond pharmaceutical applications, 3-hydroxycyclobutane-1,1-dicarboxylic acid has also been investigated for its use in materials science. Its unique cyclic structure and functional groups make it an attractive candidate for the synthesis of polymers with specific mechanical and thermal properties. Research conducted at the University of California (2021) highlighted the potential of this compound in the development of biodegradable polymers for environmental applications.

In synthetic chemistry, the versatility of 3-hydroxycyclobutane-1,1-dicarboxylic acid has been leveraged to create a wide range of complex molecules. Its reactivity with various functional groups allows chemists to tailor its properties for specific applications. A notable example is its use in the synthesis of chiral catalysts, which are crucial in asymmetric synthesis processes. A study published in Organic Letters (2020) reported the successful synthesis of highly enantioselective catalysts using this compound as a key intermediate.

The environmental impact of 3-hydroxycyclobutane-1,1-dicarboxylic acid is another area of interest. Researchers are exploring ways to synthesize this compound using green chemistry principles to minimize environmental footprint. A recent review article in Green Chemistry (2023) discussed several sustainable methods for producing this compound, including catalytic processes using renewable feedstocks.

In conclusion, 3-hydroxycyclobutane-1,1-dicarboxylic acid (CAS No. 827032-76-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it a valuable building block for the development of new drugs, materials, and catalysts. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and solving complex scientific challenges.